Cas no 2138343-02-7 (1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)-)

• Product Name: 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)-
• CAS No: 2138343-02-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5261615
• Update Time: 2025-06-08

1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)-

• Inchi： 1S/C11H14ClNO2/c1-7(2)13-5-8-3-10-11(4-9(8)12)15-6-14-10/h3-4,7,13H,5-6H2,1-2H3
• InChI Key： SCKGBUJHYVQLTA-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=C(CNC(C)C)C=C2OC1

Additional information on 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)-

Chemical Profile of 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)- (CAS No. 2138343-02-7)

1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)-, identified by its Chemical Abstracts Service Number (CAS No. 2138343-02-7), is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound belongs to the benzodioxole class, which is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The presence of a chloro substituent at the 6-position and an isobutylamino group at the 5-position introduces unique electronic and steric features that modulate its reactivity and interactions with biological targets.

The molecular structure of 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)- can be described as a fused aromatic system consisting of an oxygen-containing ring connected to a benzene ring. This bicyclic framework is a common motif in bioactive molecules, providing stability while allowing for functionalization at multiple positions. The chloro group at the 6-position enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. Concurrently, the electron-withdrawing nature of chlorine can influence the electronic distribution within the ring system, affecting both its reactivity and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel benzodioxole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple pharmacological targets. For instance, derivatives of benzodioxole have been investigated for their potential role in treating neurological disorders such as epilepsy and depression. The specific substitution pattern in 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)- suggests that it may exhibit similar properties, making it a valuable candidate for further exploration.

The synthesis of 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Typically, the synthesis begins with the preparation of the benzodioxole core through cyclization reactions involving appropriately substituted phenols. Subsequent functionalization steps include chlorination at the desired position and introduction of the isobutylamino group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to enhance selectivity and efficiency.

The pharmacological profile of 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)- has been preliminarily assessed through in vitro and in vivo studies. These investigations have revealed potential interactions with enzymes and receptors involved in neurotransmitter pathways. For example, preliminary data suggest that this compound may modulate the activity of monoamine oxidase (MAO) enzymes, which are critical in regulating neurotransmitter levels in the brain. Such modulation could have therapeutic implications for disorders associated with neurotransmitter imbalances.

Moreover, the structural features of 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)- make it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents at different positions within the benzodioxole ring system, researchers can gain insights into how structural changes influence biological activity. This approach is instrumental in optimizing lead compounds for clinical development. The chloro and isobutylamino groups serve as key structural determinants that can be modified to fine-tune pharmacokinetic properties such as solubility and metabolic stability.

The computational modeling of 1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)- has also played a crucial role in understanding its potential interactions with biological targets. Molecular docking simulations can predict how this compound binds to specific enzymes or receptors by evaluating complementary shapes and electrostatic interactions. These predictions are invaluable for guiding experimental design and prioritizing compounds for further testing. Advanced computational methods have enabled researchers to visualize binding modes at an atomic level, providing a deeper understanding of molecular recognition processes.

In conclusion,1,3-Benzodioxole-5-methanamine, 6-chloro-N-(1-methylethyl)- (CAS No. 2138343-02-7) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties through SAR studies and computational modeling. As our understanding of benzodioxole derivatives continues to grow, this compound holds significant promise for addressing various therapeutic challenges in medicine.